Cas no 1248378-70-2 (2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 1248378-70-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD16715900
• CID: 5603583
• PubChem ID: 62351129
• Update Time: 2025-06-08

2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Histidine, 4,5-dimethyl-
• 2-Amino-3-(4,5-dimethyl-1h-imidazol-1-yl)propanoic acid
• CS-0344574
• EN300-1123430
• AKOS011636281
• 1248378-70-2
• 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoicacid
• 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid

• MDL： MFCD16715900
• Inchi： 1S/C8H13N3O2/c1-5-6(2)11(4-10-5)3-7(9)8(12)13/h4,7H,3,9H2,1-2H3,(H,12,13)
• InChI Key： XMMDSNBWPGRSGJ-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=NC(C)=C1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 434.0±45.0 °C(Predicted)
• pka: 1.96±0.10(Predicted)

Additional information on 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid

Research Brief on 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid (CAS: 1248378-70-2): Recent Advances and Applications

The compound 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid (CAS: 1248378-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of novel bioactive molecules. Its imidazole moiety, combined with the amino acid backbone, allows for diverse chemical modifications, making it a valuable scaffold for developing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting inflammatory pathways, specifically through the inhibition of key cytokines involved in chronic inflammation.

In addition to its anti-inflammatory properties, 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid has shown promise in oncology research. Preclinical trials have revealed its ability to interfere with tumor cell proliferation by modulating specific signaling pathways. For instance, a recent Nature Chemical Biology article reported its selective inhibition of a kinase implicated in several cancer types, suggesting potential as a targeted therapy.

The synthesis and optimization of this compound have also seen advancements. A 2024 paper in Organic Letters detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further pharmacological studies and potential clinical applications.

Looking ahead, researchers are exploring the compound's utility in neurodegenerative diseases, with preliminary data indicating neuroprotective effects in vitro. Collaborative efforts between academic and industrial labs are underway to expand its therapeutic portfolio, leveraging its unique chemical properties for broader biomedical applications.

In conclusion, 2-amino-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid represents a multifaceted tool in modern drug discovery. Its ongoing evaluation across diverse disease models underscores its potential to bridge gaps in current treatment paradigms, warranting continued investment in research and development.